Cas no 14486-58-9 (9,10-dioxoanthracene-1,6-disulfonic acid)

9,10-dioxoanthracene-1,6-disulfonic acid structure
14486-58-9 structure
Product Name:9,10-dioxoanthracene-1,6-disulfonic acid
CAS No:14486-58-9
MF:C14H8O8S2
MW:368.338521957397
CID:221531
PubChem ID:84473
Update Time:2025-04-19

9,10-dioxoanthracene-1,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 9,10-dioxoanthracene-1,6-disulfonic acid
    • 9,10-dihydro-9,10-dioxoanthracene-1,6-disulphonic acid
    • 9,10-dioxo-9,10-dihydroanthracene-1,6-disulfonic acid
    • Einecs 238-492-6
    • 9,10-Dihydro-9,10-dioxoanthracene-1,6-disulfonic acid
    • 9,10-Dihydro-9,10-dioxo-1,6-anthracenedisulfonic acid
    • anthraquinone-1,6-disulfonic acid
    • 14486-58-9
    • NS00024709
    • 659MYL2PDT
    • DTXSID50162824
    • SCHEMBL1618183
    • 1,6-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-
    • Inchi: 1S/C14H8O8S2/c15-13-9-2-1-3-11(24(20,21)22)12(9)14(16)8-5-4-7(6-10(8)13)23(17,18)19/h1-6H,(H,17,18,19)(H,20,21,22)
    • InChI Key: SROYVYGZVXMVOA-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C(C3C=C(C=CC=3C(C=21)=O)S(=O)(=O)O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 367.96604
  • Monoisotopic Mass: 367.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.6673 (rough estimate)
  • Melting Point: 216°C
  • Boiling Point: 468.69°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 142.88
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